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Compound of Interest

Compound Name: JAB-3068

Cat. No.: B10824661 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: JAB-3068 is a potent and orally bioavailable allosteric inhibitor of SHP2 (Src

homology region 2 domain-containing phosphatase 2), a non-receptor protein tyrosine

phosphatase encoded by the PTPN11 gene.[1][2] SHP2 is a critical signaling node that

regulates cell survival and proliferation through the MAPK pathway and is also involved in

immune checkpoint modulation.[1][3] Accurate and consistent preparation of JAB-3068 stock

solutions is paramount for achieving reproducible results in preclinical research and drug

development. This document provides a detailed protocol for the preparation, handling, and

storage of JAB-3068 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

JAB-3068: Mechanism of Action
JAB-3068 targets and inhibits the activity of SHP2, which plays a key role in the Ras-Raf-MEK-

ERK (MAPK) signaling cascade.[1] This pathway is often hyperactivated in various cancers.[1]

By inhibiting SHP2, JAB-3068 prevents downstream signaling, leading to decreased growth of

tumor cells.[1][4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10824661?utm_src=pdf-interest
https://www.benchchem.com/product/b10824661?utm_src=pdf-body
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/shp2-inhibitor-jab-3068
https://www.axonmedchem.com/3721-jab-3068
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/shp2-inhibitor-jab-3068
https://go.drugbank.com/drugs/DB17131
https://www.benchchem.com/product/b10824661?utm_src=pdf-body
https://www.benchchem.com/product/b10824661?utm_src=pdf-body
https://www.benchchem.com/product/b10824661?utm_src=pdf-body
https://www.benchchem.com/product/b10824661?utm_src=pdf-body
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/shp2-inhibitor-jab-3068
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/shp2-inhibitor-jab-3068
https://www.benchchem.com/product/b10824661?utm_src=pdf-body
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/shp2-inhibitor-jab-3068
https://pubchem.ncbi.nlm.nih.gov/compound/Jab-3068
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MAPK Signaling Pathway

Growth Factor

Receptor Tyrosine
Kinase (RTK)

SHP2

 activates

RAS

RAF

MEK

ERK

Cell Proliferation
& Survival

JAB-3068

 inhibits

Click to download full resolution via product page

Diagram 1: JAB-3068 Inhibition of the SHP2-Mediated MAPK Signaling Pathway.
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Quantitative Data Summary
Proper handling and storage are crucial for maintaining the stability and activity of JAB-3068.

The following table summarizes its key physical and chemical properties.

Property Value Source(s)

Synonyms SHP2-IN-6, JAB3068 [4][5][6]

Molecular Formula C₂₂H₂₆F₂N₆O₂S [4][5][6]

Molecular Weight 476.54 g/mol [4][5][6]

CAS Number 2169223-48-5 [5][6]

Solubility in DMSO
95 - 116.67 mg/mL (199.35 -

244.83 mM)
[5][6]

Appearance Solid Powder [6]

Storage (Powder)
3 years at -20°C or 2 years at

4°C
[6]

Storage (Stock Solution)
1 year at -80°C or 1 month at

-20°C
[5][6][7]

Note: The solubility of JAB-3068 can be significantly reduced by moisture-absorbed DMSO;

always use fresh, anhydrous, high-purity DMSO for stock preparation.[5][6] Ultrasonic

treatment may be required to achieve maximum solubility.[6]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the procedure for preparing a concentrated stock solution of JAB-3068 in

DMSO.

3.1. Materials and Equipment

JAB-3068 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Analytical balance

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Bath sonicator (recommended)

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

3.2. Safety Precautions

Always handle JAB-3068 in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Material Safety Data Sheet (MSDS) for JAB-3068 before use for complete

safety information.

DMSO is a potent solvent that can facilitate the absorption of chemicals through the skin.

Exercise extreme caution.

Dispose of all waste according to institutional and local regulations.

3.3. Experimental Workflow

The following diagram illustrates the workflow for preparing the JAB-3068 stock solution.
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Step 1: Preparation

Step 2: Dissolution

Step 3: Aliquoting & Storage

Equilibrate JAB-3068 powder
and DMSO to room temperature

Calculate required mass of JAB-3068
and volume of DMSO

Accurately weigh JAB-3068 powder

Add calculated volume of
fresh, anhydrous DMSO

Vortex thoroughly to dissolve.
Use sonicator if needed.

Ensure solution is clear
and free of particulates

Aliquot into single-use volumes
in sterile cryovials

Store aliquots at -80°C
for long-term stability
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Diagram 2: Step-by-step workflow for preparing JAB-3068 stock solution.
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3.4. Step-by-Step Procedure

Preparation: Allow the JAB-3068 powder vial and the bottle of anhydrous DMSO to

equilibrate to room temperature before opening to prevent moisture condensation.

Calculation: Determine the mass of JAB-3068 and the volume of DMSO required to achieve

the desired stock concentration.

Formula: Mass (g) = Desired Concentration (mol/L) × Desired Volume (L) × Molecular

Weight ( g/mol )

Example for a 10 mM stock solution in 1 mL:

Mass (mg) = 10 mmol/L × 0.001 L × 476.54 g/mol × 1000 mg/g

Mass (mg) = 4.7654 mg

Weighing: Carefully weigh the calculated amount of JAB-3068 powder using an analytical

balance.

Dissolving: Add the calculated volume of anhydrous DMSO to the vial containing the JAB-
3068 powder.

Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear.

Sonication (If Necessary): If particulates remain, place the vial in a bath sonicator for 5-10

minutes or until the solution is clear. Gentle warming (to 37°C) can also aid dissolution.[6]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile, labeled cryovials.[5][6]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[5][6][7]

Stock Solution Preparation Table
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For convenience, the table below provides the required mass of JAB-3068 for preparing stock

solutions of common concentrations and volumes.

Desired Final
Concentration

Mass for 1 mL
Stock

Mass for 5 mL
Stock

Mass for 10 mL
Stock

1 mM 0.48 mg 2.38 mg 4.77 mg

5 mM 2.38 mg 11.91 mg 23.83 mg

10 mM 4.77 mg 23.83 mg 47.65 mg

25 mM 11.91 mg 59.57 mg 119.14 mg

50 mM 23.83 mg 119.14 mg 238.27 mg

100 mM 47.65 mg 238.27 mg 476.54 mg

Calculations are based on a Molecular Weight of 476.54 g/mol .[4][5][6]

Conclusion
This application note provides a comprehensive protocol for the preparation of JAB-3068 stock

solutions in DMSO. Adherence to these guidelines, particularly the use of fresh, anhydrous

DMSO and proper aliquoting and storage procedures, is essential for ensuring the integrity of

the compound and the validity of experimental outcomes.[5][6] Always refer to the most current

safety data sheet before handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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